Cas no 929960-29-2 (3-bromo-4-fluorobenzene-1-carboximidamide)

3-Bromo-4-fluorobenzene-1-carboximidamide is a halogenated aromatic compound featuring both bromine and fluorine substituents, along with a reactive carboximidamide functional group. This structure makes it a valuable intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. The presence of bromine and fluorine enhances its utility in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, while the carboximidamide group offers versatility in further derivatization. Its well-defined reactivity profile and stability under standard conditions make it a reliable building block for constructing complex molecular architectures. The compound is typically handled under inert conditions to preserve its integrity.
3-bromo-4-fluorobenzene-1-carboximidamide structure
929960-29-2 structure
Product Name:3-bromo-4-fluorobenzene-1-carboximidamide
CAS No:929960-29-2
MF:C7H6BrFN2
MW:217.038343906403
MDL:MFCD09745050
CID:1980028
PubChem ID:53407759
Update Time:2025-06-07

3-bromo-4-fluorobenzene-1-carboximidamide Chemical and Physical Properties

Names and Identifiers

    • 3-bromo-4-fluorobenzamidine
    • 3-Bromo-4-fluorobenzenecarboximidamide
    • 3-Bromo-4-fluoro-benzamidine
    • 3-bromo-4-fluorobenzene-1-carboximidamide
    • EN300-1898016
    • DTXSID40696022
    • 3-Bromo-4-fluorobenzimidamide
    • DB-262180
    • AKOS017557166
    • SCHEMBL8228673
    • SB40010
    • 929960-29-2
    • MDL: MFCD09745050
    • Inchi: 1S/C7H6BrFN2/c8-5-3-4(7(10)11)1-2-6(5)9/h1-3H,(H3,10,11)
    • InChI Key: CYYYJGDZDDWEGS-UHFFFAOYSA-N
    • SMILES: BrC1=C(C=CC(C(=N)N)=C1)F

Computed Properties

  • Exact Mass: 215.96984g/mol
  • Monoisotopic Mass: 215.96984g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 163
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 49.9Ų

3-bromo-4-fluorobenzene-1-carboximidamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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3-Bromo-4-fluorobenzimidamide
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Enamine
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Enamine
EN300-1898016-0.1g
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Enamine
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Enamine
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